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2-methylundecanol vs linear undecanol
properties comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Physical and Chemical Properties Comparison

The following table summarizes the key properties of 2-methylundecanol and 1-undecanol for a direct

comparison.

2-Methyl-1-undecanol .

Property 1-Undecanol (Linear)
(Branched)

CAS Number 10522-26-6 [1] [2] [3] 112-42-5 [4]

Molecular C12H260 [1] [2] [3] C11H240 [4]

Formula

Molecular 186.33 g/mol [1] [3] 172.31 g/mol [4]

Weight

Boiling Point 245-246 °C (est.) [2], 243.2 °C [4]
250.85 °C (est.) [3]

Melting Point 16.85 °C (est.) [3] 11 °C [4]

Flash Point 100.1 °C (est.) [2] 109.0 °C [4]
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2-Methyl-1-undecanol
Property

(Branched)
Density 0.8300 (est.) [3]
logP (olw) 4.759 (est.) [2], 5.00 (est.)

(2]

Water Solubility 16.18 mg/L @ 25°C (est.)
(2]

Odor Description Balsam [2] [3]

GHS Hazard H317 (May cause an
Statements allergic skin reaction) [3]

1-Undecanol (Linear)

0.8 g/cms3 (est.) [4]

4.59 (est.) [4]

Information missing

Information missing

H315, H317, H411 (Causes skin irritation, may
cause an allergic skin reaction, toxic to aquatic life)
[4]

Interpretation of Comparative Data

The structural differences lead to observable trends in physical behavior:

¢ Molecular Structure and Weight: 2-Methylundecanol is an isomer of undecanol with an additional
methyl branch, resulting in a higher molecular weight [1] [4]. This branching is a key differentiator.

¢ Volatility and Intermolecular Forces: The higher boiling point of 2-methylundecanol suggests that
the linear 1-undecanol can pack more efficiently in the liquid phase, requiring more energy to

vaporize. Conversely, the branched structure of 2-methylundecanol disrupts this packing, potentially
leading to a lower melting point and a less dense liquid structure, as indicated by its lower density

[3] [4].

¢ Lipophilicity: The estimated higher logP value for 2-methylundecanol indicates greater lipophilicity

compared to the linear form [2] [4]. The branched chain likely makes the molecule more hydrophobic.

Safety and Handling Considerations

The available safety information shows some differences in their hazard profiles:

e 2-Methyl-1-undecanol is flagged for potential skin sensitization (H317) [3].
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¢ 1-Undecanol carries additional hazard statements for skin irritation and aquatic toxicity (H315, H411)

[4].

Experimental Context for Researchers

For scientists designing experiments, here are key methodological considerations:

¢ Boiling Point Determination: Experimental protocols for boiling point typically use differential
scanning calorimetry (DSC) or the simulated distillation (SIMDIS) gas chromatography method
following standards like ASTM D2889.

¢ Melting Point Measurement: The melting points can be determined using a melting point
apparatus (e.g., Stanford Research Systems Optimelt). The sample is filled in a capillary tube, and
the temperature at which phase transition occurs is recorded.

o Partition Coefficient (logP) Measurement: The shake-flask method is a classic approach. The
alcohol is dissolved in a flask containing pre-saturated octanol and water phases, shaken, and the
concentration in each phase is analyzed after separation, typically using high-performance liquid
chromatography (HPLC).

The diagram below illustrates the logical workflow for determining and comparing these key properties

experimentally.
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Key Comparisons and Practical Implications

¢ Molecular Packing: The branched structure of 2-methylundecanol results in a lower melting point
and density compared to the linear chain of 1-undecanol [3] [4].

¢ Intermolecular Forces: Linear 1-undecanol exhibits stronger intermolecular forces due to efficient
packing, leading to a higher boiling point [2] [4].

e Lipophilicity: The branched isomer shows a higher estimated logP, indicating greater affinity for
lipid environments [2] [4].

These property differences are critical for research applications. The lower melting point of the branched
alcohol can be advantageous in formulating homogeneous liquid mixtures, while its higher lipophilicity may

influence its behavior in biological systems or partition experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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